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Compound of Interest

Compound Name: Catechin

Cat. No.: B1668976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Catechins, a class of flavonoids abundant in tea, fruits, and cocoa, are renowned for their

diverse health benefits. These compounds are broadly categorized into two groups based on

their chemical structure: galloylated and non-galloylated catechins. The presence of a galloyl

moiety significantly influences their biological activities. This guide provides an objective

comparison of these two catechin types, supported by experimental data, to aid in research

and drug development.

Structural Distinction: The Galloyl Moiety
The fundamental difference between these two groups lies in the presence of a gallic acid

esterified at the 3-position of the C-ring.

Non-Galloylated Catechins: Include (-)-epicatechin (EC) and (-)-epigallocatechin (EGC).

Galloylated Catechins: Include (-)-epicatechin-3-gallate (ECG) and (-)-epigallocatechin-3-

gallate (EGCG).[1]

The addition of the galloyl group increases the structural complexity and the number of

hydroxyl groups, which is believed to enhance their biological potency.[2][3]
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Structural Difference

(-)-Epicatechin (EC) (-)-Epicatechin Gallate (ECG)+ Galloyl Moiety

(-)-Epigallocatechin (EGC) (-)-Epigallocatechin Gallate (EGCG)+ Galloyl Moiety

Galloyl Moiety

Preparation

Reaction Measurement & Analysis

Prepare DPPH Solution
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Mix DPPH and Catechin
Solutions in 96-well plate
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Incubate in Dark
(30 minutes)

Measure Absorbance
at 517 nm Calculate % Inhibition Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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